N-(4-azepan-1-ylbenzyl)-N-methylamine
Overview
Description
N-(4-azepan-1-ylbenzyl)-N-methylamine, also known as NABMA, is an organic compound belonging to the class of amines. It is a colorless crystalline solid with a melting point of 125-127 °C. NABMA is used in a variety of applications within the scientific research field, including synthesis, biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Photorefractive Materials
N-(4-azepan-1-ylbenzyl)-N-methylamine: has been utilized in the development of photorefractive materials. These materials are capable of altering their refractive index in response to light, which is a valuable property for creating holographic displays and data storage devices . The compound’s role in the polymer matrix enhances photoconductivity and contributes to the high sensitivity and diffraction efficiency required for real-time holographic applications .
Holographic Data Storage
The compound’s photorefractive properties make it an excellent candidate for holographic data storage systems. By modulating the refractive index, it allows for the storage and retrieval of data in three dimensions, significantly increasing storage capacity compared to traditional methods .
Nonlinear Optical Devices
In the realm of nonlinear optics, N-(4-azepan-1-ylbenzyl)-N-methylamine contributes to the fabrication of devices that can manipulate light in various ways, such as frequency conversion, optical switching, and modulation. Its high photoconductivity and amorphous structure ensure the optical clarity of composite films used in these devices .
Organic Photonic Materials
As an organic photonic material, this compound is involved in the creation of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its electrical properties are crucial for the performance and efficiency of these devices .
Photoconductive Plasticizers
The compound serves as a photoconductive plasticizer in photorefractive composites. It influences the photocurrent and hole mobility, which are essential parameters for the efficiency of photorefractive devices .
Photocarrier Generation Efficiency
N-(4-azepan-1-ylbenzyl)-N-methylamine: affects the quantum efficiency for photocarrier generation. This is a critical factor in the performance of photovoltaic cells and other solar energy harvesting devices .
Charge Transport Medium
In electronic materials, the compound acts as a charge transport medium. Its structure and electrical properties facilitate the movement of charge carriers, which is vital for the operation of electronic circuits .
Material Design for Optoelectronics
Lastly, the compound’s properties are taken into consideration during the material design phase for optoelectronic devices. Its role in ensuring suitable properties for components like hologram displays cannot be overstated .
Mechanism of Action
- Unfortunately, specific information about the exact target remains limited in the available literature .
- Without specific data, we can’t pinpoint exact pathways affected by N-(4-azepan-1-ylbenzyl)-N-methylamine .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
properties
IUPAC Name |
1-[4-(azepan-1-yl)phenyl]-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c1-15-12-13-6-8-14(9-7-13)16-10-4-2-3-5-11-16/h6-9,15H,2-5,10-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDAOUUZOKXXSJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)N2CCCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-azepan-1-ylbenzyl)-N-methylamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-allyl-5-[1-(2,4-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol](/img/structure/B1326639.png)
![2-[2-(5,7-dichloro-1,3-benzoxazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B1326645.png)
![(1-(Oxazolo[4,5-b]pyridin-2-yl)pyrrolidin-3-yl)methanamine](/img/structure/B1326650.png)
![4-fluoro-N-[4-(hydrazinocarbonyl)phenyl]benzamide](/img/structure/B1326657.png)
![2-[(4-Chloro-2-methylphenyl)amino]butanohydrazide](/img/structure/B1326662.png)
![2-[(4-Iodophenyl)amino]propanohydrazide](/img/structure/B1326663.png)